6-Bromo-N-cyclopentylnaphthalen-2-amine

• Molecular Formula: C15H16BrN
• Molecular Weight: 290.20 g/mol
• IUPAC Name: 6-bromo-N-cyclopentylnaphthalen-2-amine
• InChI: InChI=1S/C15H16BrN/c16-13-7-5-12-10-15(8-6-11(12)9-13)17-14-3-1-2-4-14/h5-10,14,17H,1-4H2
• InChI Key: VIEBTROPMOIRQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=CC3=C(C=C2)C=C(C=C3)Br

Description

6-Bromo-N-cyclopentylnaphthalen-2-amine is an organic compound that belongs to the class of naphthalenes This compound is characterized by the presence of a bromine atom at the 6th position and a cyclopentylamine group at the 2nd position of the naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-N-cyclopentylnaphthalen-2-amine typically involves a multi-step process. One common method is the bromination of naphthalene followed by amination. The bromination can be achieved using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The resulting 6-bromo-naphthalene is then subjected to a nucleophilic substitution reaction with cyclopentylamine under reflux conditions to yield the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production time and costs. Additionally, the purification of the final product can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

6-Bromo-N-cyclopentylnaphthalen-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding naphthoquinones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles such as thiols, amines, or alkoxides under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium thiolate in ethanol for thiol substitution.

Major Products Formed

Oxidation: Naphthoquinones.

Reduction: Amine derivatives.

Substitution: Corresponding substituted naphthalenes.

Scientific Research Applications

6-Bromo-N-cyclopentylnaphthalen-2-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of novel materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 6-Bromo-N-cyclopentylnaphthalen-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

6-Bromo-N-cyclopentyl-1H-indazole-4-carboxylic acid: Similar in structure but with an indazole ring instead of naphthalene.

6-Bromo-2-naphthylamine: Lacks the cyclopentyl group.

N-Cyclopentyl-2-naphthylamine: Lacks the bromine atom.

Uniqueness

6-Bromo-N-cyclopentylnaphthalen-2-amine is unique due to the combination of the bromine atom and the cyclopentylamine group on the naphthalene ring. This unique structure imparts specific chemical and biological properties that are not observed in similar compounds.